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Cat. No.: B014628

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Amino-2,2,6,6-tetramethylpiperidine-1-oxyl, commonly known as 4-Amino-TEMPO, is a
stable nitroxide radical that serves as a versatile tool in a wide array of scientific disciplines,
including chemistry, biochemistry, materials science, and pharmacology.[1][2] As a derivative of
TEMPO, it is distinguished by the presence of a primary amino group at the 4-position of the
piperidine ring. This functional group enhances its utility as a building block for the synthesis of
more complex spin labels and functionalized molecules, allowing for its application in studying
molecular structure and dynamics, detecting reactive oxygen species, and developing novel
therapeutic agents.[1][3] This technical guide provides a comprehensive overview of the core
properties, experimental protocols, and key applications of 4-Amino-TEMPO.

Core Physical and Chemical Properties

4-Amino-TEMPO is a red-orange to red-brown solid, crystalline material, or needles.[1] Its
stability is attributed to the delocalization of the radical electron between the nitrogen and
oxygen atoms and the steric hindrance provided by the four methyl groups adjacent to the
nitroxide group.[4]

Quantitative Data Summary
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The following tables summarize the key physical, chemical, and spectroscopic properties of 4-
Amino-TEMPO for quick reference and experimental planning.

Table 1: Physical Properties of 4-Amino-TEMPO

Property Value Source(s)
Molecular Formula CoH19N20 [1]
Molecular Weight 171.26 g/mol [1]

Orange to red-brown solid,
Appearance [1]
crystals, or needles

Melting Point 33-39°C [1]
Boiling Point 98 °C at 4 mmHg [1]
Density 0.9977 g/cm? (estimate) [1]
Vapor Pressure 5.47 x 10~ mmHg [1]

Soluble in water and organic
Solubility solvents such as methanol and  [1]

dichloromethane (slightly)

Storage Temperature 2-8°C [1]

Table 2: Chemical and Spectroscopic Properties of 4-Amino-TEMPO
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Property Value Conditions Source(s)
CAS Number 14691-88-4 N/A

PubChem CID 550942 N/A

g-iso value 2.00543 Solution [5]
a-iso(**N) 16.81 G Solution [5]

Redox Potential (E°") ~0.74 V vs. SHE 0.5 M KClI [6]

Electron Transfer

4.45 x 103 cm/s 0.5 M KCI [6]
Constant (k°)

Key Applications and Signaling Pathways

4-Amino-TEMPO is utilized in a variety of applications owing to its stable radical nature and
the reactivity of its amino group.

Spin Labeling for EPR Spectroscopy

4-Amino-TEMPO is a crucial precursor for spin-labeling reagents used to investigate the
structure and dynamics of biomolecules via Electron Paramagnetic Resonance (EPR)
spectroscopy.[2] The amino group can be readily modified to create a reactive handle that
specifically attaches to a target site on a protein or nucleic acid.
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Workflow for site-directed spin labeling of a protein with a 4-Amino-TEMPO derivative.

Antioxidant and Redox Cycling

TEMPO derivatives, including 4-Amino-TEMPO, are known for their antioxidant properties and
ability to participate in redox cycling. They can act as superoxide dismutase (SOD) mimetics,
protecting cells from oxidative damage.[7] This activity stems from the reversible one-electron
oxidation to the oxoammonium cation and reduction to the corresponding hydroxylamine.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b014628?utm_src=pdf-body-img
https://www.benchchem.com/product/b014628?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. Tetramethylpiperidine N-Oxyl (TEMPO), Phthalimide N-oxyl (PINO), and Related N-Oxyl
Species: Electrochemical Properties and Their Use in Electrocatalytic Reactions - PMC
[pmc.ncbi.nlm.nih.gov]

o 4. Site-Directed Spin Labeling EPR for Studying Membrane Proteins - PMC
[pmc.ncbi.nlm.nih.gov]

o 5. researchgate.net [researchgate.net]
e 6. benchchem.com [benchchem.com]
e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Amino-TEMPO Stable
Nitroxide Radical]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014628#what-is-4-amino-tempo-stable-nitroxide-
radical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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